3-(4-benzylpiperazin-1-yl)-N-(3-bromo-4-methylphenyl)propanamide
Overview
Description
3-(4-benzylpiperazin-1-yl)-N-(3-bromo-4-methylphenyl)propanamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been shown to possess various pharmacological properties.
Mechanism of Action
3-(4-benzylpiperazin-1-yl)-N-(3-bromo-4-methylphenyl)propanamide acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By blocking this receptor, this compound can modulate the activity of the dopaminergic system and produce its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce anxiolytic and antidepressant effects in animal models. It has also been shown to reduce inflammation and pain in models of neuropathic pain. Its effects on addiction have been studied in animal models of cocaine and nicotine addiction, where it has been shown to reduce drug-seeking behavior.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(4-benzylpiperazin-1-yl)-N-(3-bromo-4-methylphenyl)propanamide is that it has a high selectivity for the dopamine D3 receptor, which reduces the risk of off-target effects. However, its potency is relatively low compared to other D3 receptor antagonists, which may limit its usefulness in certain experiments. Additionally, its effects may vary depending on the species and strain of animal used.
Future Directions
There are several potential future directions for research on 3-(4-benzylpiperazin-1-yl)-N-(3-bromo-4-methylphenyl)propanamide. One area of interest is its potential as a treatment for addiction, particularly for cocaine and nicotine addiction. Another area of interest is its potential as a treatment for neuropathic pain. Additionally, further studies are needed to elucidate its mechanisms of action and to optimize its potency and selectivity.
Scientific Research Applications
3-(4-benzylpiperazin-1-yl)-N-(3-bromo-4-methylphenyl)propanamide has been studied extensively for its potential as a therapeutic agent for various disorders. It has been shown to have anxiolytic, antidepressant, and anti-inflammatory properties. It has also been studied for its potential as a treatment for neuropathic pain and addiction.
Properties
IUPAC Name |
3-(4-benzylpiperazin-1-yl)-N-(3-bromo-4-methylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26BrN3O/c1-17-7-8-19(15-20(17)22)23-21(26)9-10-24-11-13-25(14-12-24)16-18-5-3-2-4-6-18/h2-8,15H,9-14,16H2,1H3,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQHCTANDSZTGJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26BrN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-10,11-dihydro-5H-dibenzo[b,f]azepine](/img/structure/B3439405.png)
![N-(4-fluorophenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide](/img/structure/B3439407.png)
![3-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonyl}-6-methoxy-2H-chromen-2-one](/img/structure/B3439419.png)
![3-(2-chloro-6-fluorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-4-isoxazolecarboxamide](/img/structure/B3439422.png)
![methyl 2-{[(2-bromo-4-chlorophenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B3439424.png)
![7-[chloro(difluoro)methyl]-N-(2,4-difluorophenyl)-5-(2-furyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B3439430.png)
![N-(4-methoxyphenyl)-N-(1-{[(2-methylphenyl)amino]carbonyl}cyclohexyl)-4-(1H-tetrazol-1-yl)benzamide](/img/structure/B3439433.png)
![4-(acetylamino)-N-(1-{[(2,6-dimethylphenyl)amino]carbonyl}cyclohexyl)-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzamide](/img/structure/B3439439.png)
![4-(acetylamino)-N-(1-{[(2,6-dimethylphenyl)amino]carbonyl}cyclohexyl)-N-[2-(1H-indol-3-yl)ethyl]benzamide](/img/structure/B3439442.png)
![4-[(2-bromophenoxy)methyl]-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzamide](/img/structure/B3439452.png)
![N-{[6-isobutyl-2-(methylthio)-3-pyridinyl]methyl}-3,4,5-trimethoxybenzamide](/img/structure/B3439457.png)
![N-(4-methoxybenzyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide](/img/structure/B3439465.png)
![N-(3-chloro-4-fluorophenyl)-2-{[2-chloro-4-(trifluoromethyl)phenyl]thio}acetamide](/img/structure/B3439475.png)
![7-[chloro(difluoro)methyl]-N-(5-methyl-3-isoxazolyl)-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B3439481.png)
